Cas no 199798-84-0 (Elocalcitol)

• Product Name: Elocalcitol
• CAS No: 199798-84-0
• MF: C₂₉H₄₃FO₂
• MW: 442.648932695389
• CID: 66563
• PubChem ID: 11396600
• Update Time: 2025-08-05

Elocalcitol Chemical and Physical Properties

Names and Identifiers

• Elocalcitol
• (1R,3E,5S)-3-[(2E)-2-[(3aS,7aS)-1-[(E,2S)-6-ethyl-6-hydroxyoct-4-en-2-yl]-7a-methyl-3a,5,6,7-tetrahydro-3H-inden-4-ylidene]ethylidene]-5-fluoro-4-methylidenecyclohexan-1-ol
• (1R,3Z,5S)-3-[(2E)-2-[(3aS,7aS)-1-[(1S,3E)-5-ethyl-5-hydroxy-1-methyl-3-hepten-1-yl]-3,3a,5,6,7,7a-hexahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-5-fluoro-4-methylenecyclohexanol
• BXL 628
• BXL-628
• Ro 26-9228
• GTPL2785
• CS-0001526
• 199798-84-0
• 1S,3R,5Z,7E,23E)-1-FLUORO-26,27-DIHOMO-9,10-SECOCHOLESTA-5,7,10(19),16,23-PENTAENE-3,25-DIOL
• NS00069926
• Q27077174
• Ro-26-9228
• (1R,3Z,5S)-3-[(2E)-2-[(3aS,7aS)-1-[(E,2S)-6-ethyl-6-hydroxyoct-4-en-2-yl]-7a-methyl-3a,5,6,7-tetrahydro-3H-inden-4-ylidene]ethylidene]-5-fluoro-4-methylidenecyclohexan-1-ol
• Elocalcitol [INN]
• UNII-2WDS5F2V6Q
• 2WDS5F2V6Q
• ZHA79884
• E98793
• SCHEMBL12932254
• AKOS025312296
• 1alpha-Fluoro-25-hydroxy-16,23E-diene-26,27-bishomo-20-epi-cholecalciferol
• DB06194
• ELOCALCITOL [MART.]
• 1alpha-fluoro-16-ene-20-epi-23-ene-26,27-bishomo-25-hydroxyvitamin D3
• BXL628
• Cyclohexanol, 3-((1-(5-ethyl-5-hydroxy-1-methyl-3-heptenyl)-3,3a,5,6,7,7a-hexahydro-7a-methyl-4H-inden-4-ylidene)ethylidene)-5-fluoro-4-methylene-, (3aS-(1(1R*,3E),3aalpha,4E(1S*,3Z,5R*),7abeta))-
• (1R,5S,Z)-3-((E)-2-((3aS,7aS)-3-((S,E)-6-ethyl-6-hydroxyoct-4-en-2-yl)-3a-methyl-3a,4,5,6-tetrahydro-1H-inden-7(7aH)-ylidene)ethylidene)-5-fluoro-4-methylenecyclohexanol
• Cyclohexanol, 3-((2E)-((3aS,7aS)-1-((1S,3E)-5-ethyl-5-hydroxy-1-methyl-3-heptenyl)-3,3a,5,6,7,7a-hexahydro-7a-methyl-4H-inden-4-ylidene)ethylidene)-5-fluoro-4-methylene-, (1R,3Z,5S)-
• HY-32345

• MDL： MFCD09954119
• Inchi： 1S/C29H43FO2/c1-6-29(32,7-2)17-8-10-20(3)25-14-15-26-22(11-9-16-28(25,26)5)12-13-23-18-24(31)19-27(30)21(23)4/h8,12-14,17,20,24,26-27,31-32H,4,6-7,9-11,15-16,18-19H2,1-3,5H3/b17-8+,22-12+,23-13-/t20-,24+,26-,27-,28+/m0/s1
• InChI Key： LRLWXBHFPGSUOX-GJQYOBCGSA-N
• SMILES： F[C@H]1C[C@@H](C/C(/C1=C)=C/C=C1\CCC[C@]2(C)C([C@@H](C)C/C=C/C(CC)(CC)O)=CC[C@H]2\1)O

Computed Properties

• Exact Mass: 442.32500
• Monoisotopic Mass: 442.32470877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 7.15820
• Optical Activity: [α]/D +97 to +107°, c = c=1 in methanol

Elocalcitol Security Information

• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives

Additional information on Elocalcitol

Elocalcitol: A Comprehensive Overview

Elocalcitol, also known by its CAS number 199798-84-0, is a cutting-edge compound that has garnered significant attention in the fields of dermatology and bone health research. This compound, which belongs to the class of calcipotriol analogs, has demonstrated remarkable potential in addressing a wide range of skin conditions and bone-related disorders. Recent studies have highlighted its efficacy in treating psoriasis, atopic dermatitis, and even certain forms of osteoporosis, making it a promising candidate for future therapeutic applications.

Elocalcitol is a synthetic derivative of calcitriol, the active form of vitamin D3. Unlike natural calcitriol, Elocalcitol has been engineered to exhibit enhanced pharmacokinetic properties, allowing for more targeted delivery and prolonged efficacy. This innovation has been made possible through advancements in medicinal chemistry and a deeper understanding of vitamin D receptor (VDR) signaling pathways.

One of the most notable breakthroughs involving Elocalcitol is its application in the treatment of psoriasis vulgaris. Traditional therapies for psoriasis often involve systemic medications or phototherapy, which can be associated with significant side effects. In contrast, Elocalcitol offers a localized approach that minimizes systemic exposure while maximizing therapeutic benefits. Clinical trials have shown that Elocalcitol can significantly reduce skin inflammation and promote epidermal normalization within weeks of treatment.

Beyond its dermatological applications, Elocalcitol has also shown promise in addressing bone-related disorders such as osteoporosis and osteopenia. By modulating VDR activity, Elocalcitol enhances calcium absorption and promotes bone mineralization without the risk of hypercalcemia associated with traditional vitamin D supplements. This makes it an ideal candidate for patients who are unable to tolerate conventional therapies or those with refractory bone diseases.

The mechanism of action of Elocalcitol involves selective activation of the VDR receptor, which triggers a cascade of gene expressions responsible for calcium homeostasis and immune regulation. Unlike other vitamin D analogs, Elocalcitol exhibits a unique binding profile that allows for prolonged receptor activation without inducing excessive cellular proliferation or differentiation. This selective activity is particularly beneficial in conditions where excessive immune response plays a pivotal role, such as autoimmune diseases.

Recent research has also explored the potential of Elocalcitol in addressing skin aging and photoaging caused by UV exposure. By enhancing collagen synthesis and reducing oxidative stress, Elocalcitol has shown the ability to improve skin elasticity and reduce wrinkle formation. These findings suggest that Elocalcitol could be integrated into cosmeceutical products to address both aesthetic and functional skin concerns.

In terms of safety profile, Elocalcitol has been well-tolerated in clinical trials with minimal adverse effects reported. Common side effects include mild skin irritation at the application site, which is typically transient and resolves without intervention. The risk of systemic toxicity is significantly lower compared to other calcipotriol derivatives due to its optimized pharmacokinetic properties.

The development of Elocalcitol represents a significant milestone in the field of dermatology and bone health research. Its ability to target specific pathways involved in skin inflammation and bone remodeling makes it a versatile compound with broad therapeutic potential. As ongoing clinical trials continue to explore its applications, Elocalcitol is poised to become a cornerstone in the treatment of various chronic conditions.

In conclusion, Elocalcitol (CAS No: 199798-84-0) is an innovative compound that has revolutionized our approach to treating skin and bone-related disorders. With its unique mechanism of action and favorable safety profile, it offers hope for patients who have not responded well to conventional therapies. As research into this compound progresses, it is likely that new indications will emerge, further solidifying its role as a key player in modern medicine.